Cas no 651048-13-4 (1,4-Benzenediamine, N,N'-bis[4-[(2,4-dinitrophenyl)amino]phenyl]-)

• Product Name: 1,4-Benzenediamine, N,N'-bis[4-[(2,4-dinitrophenyl)amino]phenyl]-
• CAS No: 651048-13-4
• MF: C₃₀H₂₂N₈O₈
• MW: 622.544485569
• CID: 407203
• PubChem ID: 11982612
• Update Time: 2025-04-19

1,4-Benzenediamine, N,N'-bis[4-[(2,4-dinitrophenyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N,N'-bis[4-[(2,4-dinitrophenyl)amino]phenyl]-
• 1-N,4-N-bis[4-(2,4-dinitroanilino)phenyl]benzene-1,4-diamine
• DTXSID20475135
• 651048-13-4

• Inchi： 1S/C30H22N8O8/c39-35(40)25-13-15-27(29(17-25)37(43)44)33-23-9-5-21(6-10-23)31-19-1-2-20(4-3-19)32-22-7-11-24(12-8-22)34-28-16-14-26(36(41)42)18-30(28)38(45)46/h1-18,31-34H
• InChI Key： SVSUOIJZYALUKC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NC1C=CC(=CC=1)NC1C=CC(=CC=1)NC1C=CC(=CC=1)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 622.15626
• Monoisotopic Mass: 622.15605969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 958
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 231Ų

Experimental Properties

• PSA: 220.68